Cas no 61867-12-7 (L-Alanine,N-[N-[N-[1-[N-[(phenylmethoxy)carbonyl]glycyl]-L-prolyl]-L-phenylalanyl]-D-leucyl]-)

• Product name: L-Alanine,N-[N-[N-[1-[N-[(phenylmethoxy)carbonyl]glycyl]-L-prolyl]-L-phenylalanyl]-D-leucyl]-
• CAS No: 61867-12-7
• MF: C₃₃H₄₃N₅O₈
• MW: 637.723228693008
• CID: 464111

L-Alanine,N-[N-[N-[1-[N-[(phenylmethoxy)carbonyl]glycyl]-L-prolyl]-L-phenylalanyl]-D-leucyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[N-[N-[1-[N-[(phenylmethoxy)carbonyl]glycyl]-L-prolyl]-L-phenylalanyl]-D-leucyl]-
• L-Alanine, N-[N-[N-[1-[N-[(phenylmethoxy)carbonyl]glycyl]-L-prolyl]-L-phenylalanyl]-D-leucyl]- (9CI)

• Inchi： 1S/C33H43N5O8/c1-21(2)17-25(29(40)35-22(3)32(43)44)36-30(41)26(18-23-11-6-4-7-12-23)37-31(42)27-15-10-16-38(27)28(39)19-34-33(45)46-20-24-13-8-5-9-14-24/h4-9,11-14,21-22,25-27H,10,15-20H2,1-3H3,(H,34,45)(H,35,40)(H,36,41)(H,37,42)(H,43,44)/t22-,25+,26-,27-/m0/s1
• InChI Key： KQMCGOHFJXLROB-MKKUMYSQSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@@H]1CCCN1C(=O)CNC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 637.31139

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 990.8±65.0 °C(Predicted)
• PSA: 183.24
• pka: 3.43±0.10(Predicted)